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Compound of Interest

Compound Name: 3-Chloro-2-cyclopropylpyridine

CAS No.: 1355066-87-3

Cat. No.: B1427069

Get Quote

Executive Summary
3-Chloro-2-cyclopropylpyridine is a "privileged scaffold" in agrochemical discovery. Its value

lies in the unique combination of the cyclopropyl group (which imparts metabolic stability and

optimized lipophilicity, LogP) and the 3-chloropyridine core (which offers distinct electronic

properties and a handle for orthogonal functionalization).

This intermediate is increasingly utilized to synthesize Succinate Dehydrogenase Inhibitors

(SDHIs) and next-generation neonicotinoid analogs. The steric bulk of the cyclopropyl group at

the 2-position forces a twisted conformation in biaryl systems, often enhancing binding

selectivity in protein pockets (e.g., fungal complex II).
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Property Specification Application Relevance

CAS Number

Not widely listed as

commodity; see analogs like

1480-64-4

Custom synthesis required for

novel IP.

Molecular Formula C₈H₈ClN Core scaffold.

Molecular Weight 153.61 g/mol
Low MW allows for "fragment-

based" design.

Appearance Colorless to pale yellow oil Liquid handling required.

Reactivity

C2-Cyclopropyl: Acid sensitive

(ring opening). C3-Chlorine:

Deactivated for SₙAr; active for

Pd-coupling.

Requires base-heavy, non-

acidic conditions.

Strategic Synthesis Protocol
The most robust route to 3-Chloro-2-cyclopropylpyridine is the Regioselective Suzuki-

Miyaura Coupling of 2,3-dichloropyridine. The 2-position is electronically more deficient and

sterically accessible for oxidative addition compared to the 3-position, allowing for high

selectivity without protecting groups.

Protocol A: Selective Mono-Coupling
Target: Synthesis of 3-Chloro-2-cyclopropylpyridine from 2,3-dichloropyridine.

Reagents:

Substrate: 2,3-Dichloropyridine (1.0 equiv)

Nucleophile: Cyclopropylboronic acid (1.1 equiv)

Catalyst: Pd(OAc)₂ (2 mol%) + Tricyclohexylphosphine (PCy₃) (4 mol%)

Base: K₃PO₄ (3.0 equiv)

Solvent: Toluene/Water (10:1 v/v)
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Step-by-Step Methodology:

Inerting: Charge a reaction vessel with 2,3-dichloropyridine, cyclopropylboronic acid, and

K₃PO₄. Purge with N₂ for 15 minutes. Critical: Oxygen exclusion is vital to prevent

homocoupling of the boronic acid.

Catalyst Addition: Add Pd(OAc)₂ and PCy₃. The bulky PCy₃ ligand is essential to facilitate the

coupling at the hindered/deactivated interface and prevent bis-coupling.

Reaction: Add degassed Toluene/Water.[1] Heat to 100°C for 12 hours.

Process Control: Monitor via HPLC.[2][3] The reaction is complete when the starting

material < 1%. If >5% bis-coupled product (2,3-dicyclopropylpyridine) is observed, lower

the temperature to 85°C.

Workup: Cool to RT. Separate phases. Wash organic phase with brine.[4] Dry over MgSO₄

and concentrate.

Purification: Silica gel chromatography (Hexanes/EtOAc 95:5). The product is an oil.

Downstream Application: Functionalization
Workflows
Once synthesized, the 3-Chloro-2-cyclopropylpyridine core serves as a branching point. The

3-chloro group is relatively inert to simple nucleophilic attack but highly reactive in C-H

Activation and Lithiation protocols.

Workflow 1: C-H Activation (The "Advanced" Route)
Recent patent literature (e.g., WO2016/203406) suggests using Iridium catalysis to borylate the

5-position, leaving the 3-chloro group intact. This creates a highly functionalized 3-chloro-2-

cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine.

Catalyst: [Ir(OMe)(COD)]₂ / dtbpy (4,4′-di-tert-butyl-2,2′-bipyridine).

Reagent: Bis(pinacolato)diboron (B₂pin₂).
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Significance: This allows the attachment of a second aryl group at C5 (common in

fungicides) while keeping the C3-Cl as a "steering group" or for later modification.

Workflow 2: Lithium-Halogen Exchange
The 3-Cl group can be selectively exchanged for Lithium at cryogenic temperatures to

introduce electrophiles (formyl, carboxyl).

Reagent:n-BuLi or i-PrMgCl (Turbo Grignard).

Conditions: THF, -78°C.

Quench: DMF (to form aldehyde) or CO₂ (to form carboxylic acid).

Application: The resulting 3-formyl-2-cyclopropylpyridine is a direct precursor to pyridine-

based herbicides.

Visualizing the Chemical Logic
The following diagram illustrates the regioselectivity and downstream utility of the scaffold.
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Caption: Synthesis workflow showing the regioselective formation of the core and two divergent

pathways for agrochemical active ingredient (AI) generation.
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Parameter Risk/Issue Mitigation Strategy

Cyclopropyl Stability

The cyclopropane ring can

open under strong acidic

conditions (forming propyl

chains).

Avoid strong mineral acids

(HCl, H₂SO₄) during workup.

Use buffered quench (NH₄Cl).

Regioselectivity
Competition between C2 and

C3 chlorines.

Maintain strict temperature

control (<100°C). Use sterically

demanding ligands (PCy₃ or

XPhos) to differentiate the

sites.

Boronic Acid Stability
Cyclopropylboronic acid is

prone to protodeboronation.

Use anhydrous bases if

possible, or minimize water

ratio. Store boronic acid at

4°C.

HSE (Chloropyridines)
Potential skin sensitizers and

aquatic toxicity.

Handle in fume hood. Collect

aqueous waste separately (do

not release to drain).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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